Cas no 33107-14-1 ( )

  structure
  structure
Product Name: 
CAS No:33107-14-1
MF:C15H10N3O4
MW:296.257603168488
CID:917608
PubChem ID:433773
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dinitrophenyl)isoquinolin-2-ium
    • 2-(2,4-Bis(hydroxy(oxido)amino)phenyl)-2lambda(5)-isoquinoline
    • 2-(2,4-Dinitro-phenyl)-isochinolinium, Chlorid
    • 2-(2,4-Dinitrophenyl)isochinoliniumchlorid
    • 2-(2,4-dinitrophenyl)isoquinolinium chloride
    • 2-(2,4-dinitrophenyl)-isoquinolinium chloride
    • 2-(2,4-dinitro-phenyl)-isoquinolinium, chloride
    • AC1L8W3E
    • NCI60_002976
    • NSC338048
    • VX3W83Q3RM
    • 127598-29-2
    • cid_10735291
    • 2-(2,4-Bis(hydroxy(oxido)amino)phenyl)-2.lambda.~5~-isoquinoline
    • 2-(2,4-dinitrophenyl)-2lambda5-isoquinolin-2-ylium
    • BDBM59079
    • 2-(2,4-dinitrophenyl)isoquinolin-2-ium;chloride
    • Isoquinolinium, 2-(2,4-dinitrophenyl)-
    • CHEMBL1626353
    • E?-isoquinolin-2-ylium
    • SMR000841217
    • 33107-14-1
    • MLS001241054
    • 2-(2,4-Dinitrophenyl)isoquinolinium
    • 2-(2,4-dinitrophenyl)-2
    • NSC 338048
    • NCGC00247386-01
    • DTXSID80186775
    •  
    • Inchi: 1S/C15H10N3O4/c19-17(20)13-5-6-14(15(9-13)18(21)22)16-8-7-11-3-1-2-4-12(11)10-16/h1-10H/q+1
    • InChI Key: VOBRDRJWLHTGSG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1[N+]1C=CC2C=CC=CC=2C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 296.0672
  • Monoisotopic Mass: 296.06713081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • PSA: 90.16
  • LogP: 0.98330

  Pricemore >>

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